1,1,1-trifluoro-3-(1H-1,2,4-triazol-1-yl)propan-2-ol

• IUPAC Name: 1,1,1-trifluoro-3-(1,2,4-triazol-1-yl)propan-2-ol
• InChI: InChI=1S/C5H6F3N3O/c6-5(7,8)4(12)1-11-3-9-2-10-11/h2-4,12H,1H2
• InChI Key: MHXRAXSFWAVWBF-UHFFFAOYSA-N
• Canonical SMILES: C1=NN(C=N1)CC(C(F)(F)F)O
• Molecular Formula: C5H6F3N3O
• Molecular Weight: 181.12 g/mol
• CAS No.: 1343419-92-0

Description

The compound “1,1,1-trifluoro-3-(1H-1,2,4-triazol-1-yl)propan-2-ol” is a derivative of 1,2,4-triazole, which is a type of heterocyclic compound. Heterocyclic compounds containing nitrogen atoms, especially heterocyclic rings with three nitrogen atoms, like 1,2,4-triazole ring, are one of the most important active pharmaceutical scaffolds. These scaffolds are able to form hydrogen bonds with different targets, which leads to the improvement of pharmacokinetics, pharmacological, and toxicological properties of compounds.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a 1,2,4-triazole ring, a trifluoro group, and a propanol group. The exact structure would need to be confirmed by spectroscopic techniques like IR, 1H-NMR, Mass spectroscopy and Elemental analysis.

Scientific Research Applications

Environmental Presence and Human Exposure

• PFCs have been extensively used in various commercial applications leading to widespread exposure in human populations. Studies have documented the detection of PFCs in blood samples of the general population, indicating significant human exposure through environmental and possibly consumer product sources (Calafat et al., 2007).

Health Implications

• Research has explored the potential health impacts of PFC exposure, including associations with cholesterol levels, body weight, and insulin resistance. Findings suggest that exposure to certain PFCs may be linked to adverse effects on lipid and weight regulation (Nelson et al., 2009). Furthermore, exposure to PFCs has been studied in relation to attention deficit/hyperactivity disorder (ADHD) in children, indicating a potential developmental neurotoxicity (Hoffman et al., 2010).

Environmental and Health Policy Implications

• The detection and health implications of PFCs have led to increased scrutiny and regulatory consideration. Research on the trends in PFC exposure over time and the impact of manufacturing changes on human PFC levels is critical for informing public health policies and regulatory actions aimed at reducing exposure and mitigating health risks (Kato et al., 2011).

Mechanism of Action

Target of Action

Compounds with a 1,2,4-triazole ring, such as this one, are known to interact with various biological receptors through hydrogen-bonding and dipole interactions .

Mode of Action

It’s known that nitrogen atoms of the 1,2,4-triazole ring can bind to the iron in the heme moiety of cyp-450, and phenyl moieties have a key interaction in the active site of the enzyme .

Biochemical Pathways

Compounds with a 1,2,4-triazole ring are known to interact with various biological receptors, potentially affecting multiple pathways .

Pharmacokinetics

It’s known that the ability of 1,2,4-triazole derivatives to form hydrogen bonds with different targets leads to the improvement of pharmacokinetics, pharmacological, and toxicological properties of compounds .

Result of Action

1,2,4-triazole derivatives have been evaluated for their cytotoxic activities against various human cancer cell lines .

Action Environment

It’s known that various internal and external factors can influence the action of anticancer drugs .